Cas no 1321-65-9 (Naphthalene, trichloro-)

Naphthalene, trichloro- structure

Naphthalene, trichloro- structure

Product Name:Naphthalene, trichloro-

CAS No:1321-65-9

Molecular Formula:C₁₀H₅Cl₃

Molecular Weight:231.5057

CID:153813

PubChem ID:524223

Naphthalene, trichloro- Properties

Names and Identifiers

- Naphthalene, trichloro-
- trichloronaphthalene
- Naphthalene,trichloro
- Trichloronaphthanalene
- trichloro-naphthalen
- nibren
- nibren wax
- seekay wax
- Naphthalene, 1,2,3-trichloro-
- DTXSID80198454
- QEPTXDCPBXMWJC-UHFFFAOYSA-N
- Trichlornaphthalin
- 50402-52-3
- Naphthalene, 1,2,3-trichloro
- SCHEMBL1039782
- C10H5Cl3
- 1,2,3-Trichloronaphthalene
- 1321-65-9
- NS00098504
- naphthalene,trichloro-
- +Expand
- InChIKey： QEPTXDCPBXMWJC-UHFFFAOYSA-N
- Inchi： 1S/C10H5Cl3/c11-8-5-6-3-1-2-4-7(6)9(12)10(8)13/h1-5H
- SMILES： ClC1=CC2C(=CC=CC=2)C(Cl)=C1Cl

Computed Properties

Exact Mass: 229.94600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 229.945683g/mol
Heavy Atom Count: 13
Complexity: 183
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.1
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 4.80000
PSA: 0.00000
Refractive Index: 1.6030 (estimate)
Boiling Point: 301.08°C (rough estimate)
Melting Point: 92.8°C
Density: 1.5800

Naphthalene, trichloro- Synthesis

Synthetic Circuit 1

91-20-3

91-20-3

1321-65-9

1321-65-9

25586-43-0

25586-43-0

28699-88-9

28699-88-9

1335-88-2

1335-88-2

1321-64-8

1321-64-8

1335-87-1

1335-87-1

32241-08-0

32241-08-0

2234-13-1

2234-13-1

Reaction Conditions

1.1R:CuCl2, 20 min, rt-80°C

Reference

: Solvent-free mechanochemical chlorination of hydrocarbons with CuCl2

By Visnovsky, Jozef et al, Tetrahedron Letters, 2013, 54(52), 7180-7182

Naphthalene, trichloro- Preparation Products

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1321-65-9 (Naphthalene, trichloro-) Related Products

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